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Compound of Interest

Compound Name:
(2,4,6-

Trichlorophenyl)methanamine

CAS No.: 101084-06-4

Cat. No.: B3198207

Get Quote

Molecular Weight: 210.49 g/mol (Average)

Executive Summary
(2,4,6-Trichlorophenyl)methanamine is a high-value intermediate used in the synthesis of

agrochemicals and pharmaceutical ligands. Its structural rigidity, governed by the steric bulk of

chlorine atoms at the ortho positions (2,6), creates a unique spectroscopic signature. This

guide provides the diagnostic criteria required to confirm the identity of this molecule,

distinguishing it from potential regioisomers (e.g., 2,4,5-trichloro analogs) and synthetic

impurities.

Mass Spectrometry (MS): Isotopic Signatures &
Fragmentation
The most definitive confirmation of (2,4,6-Trichlorophenyl)methanamine arises from its mass

spectrum, specifically the isotopic abundance resulting from three chlorine atoms.
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Isotopic Cluster Analysis (Molecular Ion)
Chlorine exists naturally as

(75.8%) and

(24.2%). A molecule with three chlorine atoms exhibits a characteristic M+ cluster distribution
(M, M+2, M+4, M+6).

Theoretical Intensity Ratio for

Cluster:

m/z 209 (M): 100% (Base peak of cluster, containing three

)

m/z 211 (M+2): ~96% (Contains two

and one

)

m/z 213 (M+4): ~31% (Contains one

and two

)

m/z 215 (M+6): ~3% (Contains three

)

Note: The presence of this "picket fence" pattern is the primary diagnostic for the trichlorinated

core.

Fragmentation Pathways (EI - 70eV)
The fragmentation follows standard benzylic amine pathways, but is heavily influenced by the

stability of the halogenated ring.
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Alpha-Cleavage: The dominant pathway is the loss of the amine radical or ammonia, but in

benzylamines, the cleavage often occurs at the benzylic bond.

Tropylium Ion Formation: The loss of

(16 Da) or

(30 Da) generates a resonance-stabilized trichlorobenzyl cation or trichlorotropylium ion (m/z
~179).

MS Fragmentation Logic Flow
The following diagram illustrates the logical decay of the parent ion.

Pathway Legend
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Click to download full resolution via product page

Caption: Figure 1: Predicted Electron Impact (EI) fragmentation pathway for (2,4,6-
Trichlorophenyl)methanamine.

Nuclear Magnetic Resonance (NMR)
The high symmetry of the 2,4,6-substitution pattern simplifies the NMR spectrum, making it an

excellent tool for purity assay.

Symmetry Analysis ( )
The molecule possesses a

axis of rotation passing through C1 and C4.
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Protons at C3 and C5 are chemically equivalent.

Chlorines at C2 and C6 are chemically equivalent.

Predicted 1H NMR Data (CDCl3, 400 MHz)
Based on substituent additivity rules (Curphy-Morrison) and analogous compounds (e.g., 2,4,6-

trichlorotoluene):

Proton
Environment

Multiplicity Shift (δ ppm) Integration
Diagnostic
Notes

Ar-H (C3, C5) Singlet (s) 7.30 – 7.45 2H

Appears as a

sharp singlet due

to equivalence.

No ortho-

coupling is

possible.

Benzylic (-CH2-) Singlet (s) 3.90 – 4.10 2H

Shifted downfield

due to the

electron-

withdrawing

nature of the ring

and Cl atoms.

Amine (-NH2) Broad (br s) 1.50 – 2.00 2H

Highly variable.

Chemical shift

depends on

concentration,

solvent, and

water content.[1]

exchangeable.

Critical impurity check: If you see a doublet in the aromatic region, the symmetry is broken,

indicating a regioisomer (e.g., 2,3,6- or 2,4,5-trichloro).
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Predicted 13C NMR Data (Decoupled)
Carbon
Environment

Shift (δ ppm) Type Notes

C1 (Quaternary) ~135.0 C-CH2
Attached to the

methylene group.

C2, C6 (Quaternary) ~136.5 C-Cl
Ortho carbons.

Equivalent.

C4 (Quaternary) ~133.0 C-Cl Para carbon.

C3, C5 (Methine) ~128.5 CH

Meta carbons.

Equivalent. High

intensity.

Benzylic (-CH2-) ~40.0 – 45.0 CH2

Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy is useful here primarily for monitoring the presence of the amine group

and the carbon-chlorine bonds.

Functional Group Assignments
N-H Stretching (Primary Amine): Two bands (symmetric and asymmetric) typically found

between 3300 – 3400 cm⁻¹. These may be weak if the sample is an HCl salt.

C-H Stretching (Aromatic): Weak bands just above 3000 cm⁻¹.[2]

C=C Ring Breathing: Characteristic aromatic double bond stretches at 1450 – 1600 cm⁻¹.

C-Cl Stretching: Strong, diagnostic bands in the fingerprint region, specifically 600 – 800

cm⁻¹. The presence of multiple Cl atoms usually results in a broad or multi-peaked

absorption here.

Experimental Protocols (Self-Validating Systems)
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To ensure E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness), the following

protocols are designed to minimize artifacts (like solvent peaks or water exchange) that

confuse spectral interpretation.

Protocol: NMR Sample Preparation
Objective: Obtain a spectrum where the labile

protons are distinct and integration is accurate.

Solvent Choice: Use DMSO-d6 rather than

if the amine peak is critical. DMSO hydrogen bonds with the amine, sharpening the peak and
shifting it downfield (often to ~3-4 ppm), making it easier to integrate.

Drying: Ensure the sample is dry. Water signals in DMSO overlap with the benzylic region.

Acquisition:

Pulse Angle: 30°.

Relaxation Delay (d1): Set to > 5 seconds. The quaternary carbons and isolated aromatic

protons have long T1 relaxation times. Short delays will under-integrate the aromatic

signal relative to the aliphatic ones.

Protocol: GC-MS Purity Check
Objective: Confirm the trichloro-isomer distribution.

Column: Non-polar capillary column (e.g., HP-5ms or DB-5), 30m x 0.25mm.

Temperature Program:

Start: 60°C (Hold 2 min).

Ramp: 20°C/min to 280°C.

Hold: 5 min.
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Validation: Look for the "Chlorine Cluster" (Section 2.1) at the apex of the major peak. If the

M+2 peak is approx 33% of M (instead of ~96%), you likely have a di-chloro impurity.

Synthesis Context & Impurity Profiling
Understanding the source of the compound aids in interpreting "ghost peaks" in the spectra.

Common Route: Reduction of 2,4,6-trichlorobenzonitrile.

Impurity A (Starting Material): 2,4,6-Trichlorobenzonitrile.[3]

IR: Sharp peak at ~2230 cm⁻¹ (C≡N).

NMR: No methylene peak; aromatic protons shifted downfield.

Impurity B (Dimer): Secondary amine formation (Bis(2,4,6-trichlorobenzyl)amine).

MS: Molecular ion at ~400+ Da.

1,3,5-Trichlorobenzene

2,4,6-Trichlorobenzonitrile

Cyanation

(2,4,6-Trichlorophenyl)methanamine

Reduction (LiAlH4 or H2/Cat)

Impurity: Dimer
(Secondary Amine)

Over-alkylation (Side Rxn)

Click to download full resolution via product page
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Caption: Figure 2: Synthetic origin and potential impurity generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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